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Compound of Interest

Compound Name: H2N-PEG5-Hydrazide

Cat. No.: B12414292

An In-depth Technical Guide on the Structure of H2N-PEG5-Hydrazide

Introduction

H2N-PEG5-Hydrazide is a heterobifunctional chemical compound commonly utilized in
bioconjugation, drug delivery, and proteomics. It belongs to the family of polyethylene glycol
(PEG) linkers, which are known for their ability to improve the solubility and pharmacokinetic
properties of molecules to which they are attached. Specifically, H2N-PEG5-Hydrazide is a
PEG-based PROTAC (Proteolysis Targeting Chimera) linker, which can be used in the
synthesis of PROTACSs.[1][2] PROTACs are molecules designed to target specific proteins for
degradation within cells.[1][2] This guide provides a detailed examination of the molecular
structure of H2N-PEG5-Hydrazide.

Molecular Structure

The structure of H2N-PEG5-Hydrazide is defined by three key components: a primary amine
group (Hz2N), a polyethylene glycol chain of five repeating units (PEG5), and a hydrazide group
(-C(O)NHNH?2).

e Amine Group (HzN-): At one terminus of the molecule is a primary amine group. This
functional group is highly reactive towards carboxylic acids, activated esters (like NHS
esters), and other carbonyl-containing molecules, allowing for covalent attachment to
proteins, peptides, or other substrates.

o Polyethylene Glycol (PEG) Linker (- (CH2CH20)s -): The core of the molecule is a hydrophilic
chain of five repeating ethylene glycol units. This PEG linker imparts increased water
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solubility to the parent molecule and any conjugate it forms. It also provides a flexible spacer
arm, which can be crucial for overcoming steric hindrance in complex biological interactions.

o Hydrazide Group (-C(O)NHNH:z): The other terminus of the molecule features a hydrazide
group. Hydrazides are reactive towards aldehydes and ketones, forming stable hydrazone
linkages. This functionality allows for the specific conjugation to molecules containing these
carbonyl groups, which can be naturally present or chemically introduced into biomolecules.

The overall structure is linear, with the flexible PEG5 chain separating the terminal amine and
hydrazide functional groups.

Quantitative Data

The key quantitative properties of H2N-PEG5-Hydrazide are summarized in the table below.

Property Value
Molecular Formula C13H29N306
Molecular Weight 323.39 g/mol
CAS Number 1449390-64-0

[1]

Structural Diagram

The following diagram illustrates the chemical structure of H2N-PEG5-Hydrazide, highlighting
its principal functional components.

Hz2N —(CH2CH20)s— —CH2C(O)NHNH:2
(Amine Group) (PEGS Linker) (Hydrazide Group)

Click to download full resolution via product page

Caption: Molecular structure of H2N-PEG5-Hydrazide.
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Experimental Protocols

No specific experimental protocols for the use of H2N-PEG5-Hydrazide were detailed in the
provided search results. The reactivity of the terminal amine and hydrazide groups follows
standard bioconjugation chemistries. The amine group can be coupled to carboxylic acids
using carbodiimide activators like EDC, while the hydrazide group reacts with aldehydes or
ketones to form hydrazones.

Signaling Pathways

Information regarding specific signaling pathways directly involving H2N-PEG5-Hydrazide was
not available in the search results. As a linker molecule, its primary role is to covalently connect
two other molecules, and it is not expected to have intrinsic biological activity in signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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